Cas no 1352533-64-2 (1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352533-64-2
• MF: C₁₄H₂₀N₂OS
• MW: 264.386402130127
• CID: 5149761
• Update Time: 2025-10-30

1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-[6-[(1-methylethyl)thio]-3-pyridinyl]-1-pyrrolidinyl]-

• Inchi： 1S/C14H20N2OS/c1-10(2)18-14-7-6-12(9-15-14)13-5-4-8-16(13)11(3)17/h6-7,9-10,13H,4-5,8H2,1-3H3
• InChI Key： YNZJUULSDOGSRM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=C(SC(C)C)N=C1)C

Additional information on 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone: A Comprehensive Overview

1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352533-64-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1352533-64-2, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

Chemical Structure and Properties

The chemical structure of 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is composed of a pyrrolidine ring linked to a pyridine ring through a sulfur atom, with an isopropyl group attached to the pyridine ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The compound exhibits moderate solubility in organic solvents and is relatively stable under standard laboratory conditions. Its molecular formula is C₁₄H₁₉NOS, with a molecular weight of approximately 257.37 g/mol.

Synthesis Methods

The synthesis of 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has been reported in several scientific publications. One common method involves the reaction of 6-isopropylthiopyridine with pyrrolidine in the presence of an appropriate catalyst, followed by acetylation to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further optimized the synthesis, making it more efficient and cost-effective.

Biological Activities and Applications

1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has shown promising biological activities, particularly in the context of pharmacological research. Studies have demonstrated its potential as a modulator of various biological pathways, including those involved in inflammation and neurodegeneration. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory effects, this compound has also been investigated for its neuroprotective properties. Research suggests that it can reduce oxidative stress and protect neuronal cells from damage induced by various stressors. These findings have significant implications for the development of novel therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The potential therapeutic applications of 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for human clinical trials. Ongoing clinical trials are focused on assessing its effectiveness in treating inflammatory conditions and neurodegenerative disorders.

The future prospects for this compound are promising, with researchers continuing to explore its mechanisms of action and potential synergies with other therapeutic agents. The development of more potent and selective derivatives is also an active area of research, aiming to enhance its therapeutic profile while minimizing side effects.

Conclusion

In conclusion, 1-[2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352533-64-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it an attractive candidate for further investigation and development. As research progresses, it is likely that this compound will play a crucial role in advancing our understanding of various biological processes and contributing to the discovery of new therapeutic strategies.